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Compound of Interest

Compound Name: Benzothiazole-2-carboxylic acid

Cat. No.: B1296969

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the plant growth regulation
(PGR) activities of 2-substituted benzothiazole derivatives. The information compiled herein,
supported by detailed experimental protocols and signaling pathway diagrams, is intended to
facilitate further research and development of novel plant growth regulators. Benzothiazole
derivatives have demonstrated significant potential in modulating plant growth, exhibiting both
auxin-like and cytokinin-like activities, as well as influencing plant defense mechanisms.

Overview of Plant Growth Regulation Activity

Benzothiazole derivatives, particularly those substituted at the 2-position, have been identified
as biologically active substances with notable effects on plant growth and development. Their
activity is concentration-dependent, with lower concentrations generally promoting growth and
higher concentrations acting as growth retardants.[1] The primary activities observed are auxin-
like, stimulating cell elongation and adventitious root formation.[1][2] Some derivatives have
also shown cytokinin-like effects by delaying leaf senescence.[1][2]

Furthermore, the related compound benzothiadiazole (BTH) is a well-known activator of
Systemic Acquired Resistance (SAR), a plant-wide defense mechanism against a broad
spectrum of pathogens.[3] This highlights the dual potential of benzothiazole-based compounds
in not only regulating growth but also in enhancing plant resilience.
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Quantitative Data on Plant Growth Regulation

The following tables summarize the quantitative effects of various 2-substituted benzothiazole
derivatives on different plant species. These data are compiled from studies assessing auxin-
like and cytokinin-like activities.

Table 1: Auxin-like Activity of 2-Substituted Benzothiazole Derivatives on Cucumber (Cucumis
sativum L. cv. Evita) Elongation Growth[1]
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Hypocotyl .

Compound ID Concentration (M) Elongation (% of Root Elongation (%
Control) of Control)

Control - 100 100

IAA 1x10-> 155.2 185.4

I 1x10°> 128.3 145.7

I 1x10-3 135.6 152.1

" 1x10-> 142.1 160.3

v 1x10°> 121.9 121.9

1x10-% - 120.4

\% 1x10-> 148.9 168.2

VI 1x10°> 154.3 174.1

VII 1x10-> 161.7 182.5

VI 1x10°> 133.3 150.6

IX 1x10-3 145.2 164.0

X 1x10-> 159.6 180.1

Xl 1x10°> 169.5 176.1

Xl 1x10-3 1254 141.8

1x10-% - 131.9

X 1x10°> 122.0 137.9

Note: The structures of compounds I-XIII can be found in the original research paper by
Simonova et al. (2005).[1]

Table 2: Auxin-like Activity of 2-Substituted Benzothiazole Derivatives on Mung Bean (Vigna
radiata (L.) Wilczek) Adventitious Root Formation[2]
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Number of Adventitious

Compound ID Concentration (M) .
Roots per Cutting

Control - 8.5

IBA 1x10-> 25.3

I 1x10°4 18.2

I 1x104 20.1

11 1x10-4 22.5

v 1x10°4 17.8

\% 1x104 21.3

VI 1x10~4 23.8

VI 1x10~4 24.5

VI 1x10-4 19.6

IX 1x10°4 21.9

X 1x104 24.1

Xl 1x10-4 26.2

Xl 1x10°4 18.9

Xl 1x104 17.2

Table 3: Cytokinin-like Activity of a 2-Substituted Benzothiazole Derivative on Barley (Hordeum
vulgare L. cv. Jubilant) Leaf Senescence[2]

Chlorophyll Content (% of

Treatment Concentration (M)

Control)
Control (water) - 100
6-Furfurylaminopurine 1x10-3 185
Compound XI 1x10-3 165
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Signaling Pathways

The plant growth regulatory activities of benzothiazole derivatives are believed to be mediated

through their interaction with established phytohormone signaling pathways. Their auxin-like

effects suggest an interaction with the auxin signaling cascade, while cytokinin-like activities

point to an involvement with the cytokinin signaling pathway. The related compound,

benzothiadiazole, activates the Systemic Acquired Resistance (SAR) pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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